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Compound of Interest

Compound Name: 2-Bromoanthracene

Cat. No.: B1280076

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core physical properties of 2-
Bromoanthracene (CAS No: 7321-27-9), a key intermediate in the synthesis of advanced
organic materials and potential therapeutic agents. The information is presented to support
research and development activities where this compound is utilized.

Core Physical and Chemical Properties

2-Bromoanthracene is a brominated polycyclic aromatic hydrocarbon (PAH). The introduction
of a bromine atom to the anthracene skeleton significantly influences its physical characteristics
and enhances its utility as a versatile building block in organic synthesis.[1] Its rigid, planar
structure and extensive conjugated Tt-system contribute to its notable luminescent and
electrochemical properties.[2][3]

The quantitative physical properties of 2-Bromoanthracene are summarized in the table below

for easy reference and comparison.
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Property Value Source(s)

CAS Number 7321-27-9 21311415161[718]
Molecular Formula Ci1aHoBr [L]21311411e1r71i8]
Molecular Weight 257.13 g/mol 121131091

Off-white to pale yellow or light
Appearance _ . [2][61(8]
brown crystalline solid/powder.

Melting Point 220 °C [2][3]1[4]
- _ 389.7 +£11.0 °C (at 760
Boiling Point _ [21[31[4]1[5]
mmHg, Predicted)
Density 1.479 + 0.06 g/cm3 (Predicted) [31[5]

Sparingly soluble in DMSO;
- slightly soluble in Chloroform;
Solubility _ _ [2][3][5]
very slightly soluble in

Methanol.
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Experimental Protocols

The following sections detail generalized, standard laboratory protocols for the determination of
key physical properties of solid organic compounds like 2-Bromoanthracene.

The melting point of a crystalline solid is a critical indicator of its purity.[10][11] For a pure
compound, it is typically a sharp, narrow range of 1-2°C.[11] The presence of impurities
generally causes a depression and broadening of the melting range.[10][11]

Principle: The sample is heated slowly, and the temperature range is recorded from the point at
which the first drop of liquid appears to the temperature at which the entire sample becomes a
clear liquid.[10]

Apparatus:
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Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle or spatula

Thermometer (if not integrated into the apparatus)
Procedure:

o Sample Preparation: Ensure the 2-Bromoanthracene sample is dry and finely powdered. If
necessary, gently crush the crystals on a clean, dry surface.[12][13]

¢ Loading the Capillary Tube: Invert a capillary tube (sealed end down) and press the open
end into the powdered sample. A small amount of the sample will be forced into the tube.[13]
[14]

e Packing the Sample: Tap the sealed end of the capillary tube gently on a hard surface, or
drop it through a long glass tube, to pack the sample tightly into the bottom. The packed
sample height should be approximately 1-2 mm.[13][14]

e Measurement:
o Place the loaded capillary tube into the heating block of the melting point apparatus.[14]

o If the approximate melting point is known (220 °C), heat the sample at a medium rate until
the temperature is about 15-20 °C below this point.[14]

o Decrease the heating rate significantly, to about 1-2 °C per minute, to ensure thermal
equilibrium between the sample, heating block, and thermometer.[14]

o Record the temperature (T1) when the first droplet of liquid is observed.

o Continue heating slowly and record the temperature (T2) at which the last solid crystal
melts completely.

e Reporting: The melting point is reported as the range from T1 to T2. For a pure sample of 2-
Bromoanthracene, this range should be narrow and centered around 220 °C.
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Solubility tests provide valuable information about the polarity and the presence of acidic or
basic functional groups within a molecule.[15][16] The principle "like dissolves like" is a
fundamental guideline.[17]

Principle: A small, measured amount of the solute is added to a solvent and agitated. The
solubility is determined by visual inspection. For water-insoluble compounds, subsequent tests
in acidic or basic solutions can reveal the presence of ionizable functional groups.[16][18]

Apparatus:

Test tubes and rack

Spatula

Graduated cylinders or pipettes

Vortex mixer (optional)

Solvents:

e Deionized Water

e 5% (w/v) Sodium Hydroxide (NaOH) solution

e 5% (w/v) Sodium Bicarbonate (NaHCOs3) solution

e 5% (v/v) Hydrochloric Acid (HCI) solution

e Organic solvents (e.g., Chloroform, DMSO, Methanol)

Procedure:

e General Protocol:

o Place approximately 25 mg of 2-Bromoanthracene into a clean, dry test tube.

o Add 0.75 mL of the chosen solvent in small portions.[15]

o After each addition, shake the tube vigorously for 10-20 seconds.[15][17]
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o Observe if the solid dissolves completely. Record the compound as "soluble,” "partially
soluble,” or "insoluble.”

e Aqueous and Acid-Base Solubility Workflow: The following workflow is used to classify the
compound. Based on known data, 2-Bromoanthracene is a neutral compound that is
insoluble in water and aqueous acid/base solutions.

o Step 1: Water Solubility. Test solubility in water. Since 2-Bromoanthracene lacks highly
polar functional groups, it is expected to be insoluble.[15]

o Step 2: NaOH Solution (5%). For water-insoluble compounds, test with 5% NaOH. This
identifies acidic compounds like phenols and carboxylic acids. 2-Bromoanthracene lacks
acidic protons and will be insoluble.[18]

o Step 3: HCI Solution (5%). If insoluble in water and NaOH, test with 5% HCI. This identifies
basic compounds, primarily amines. 2-Bromoanthracene has no basic sites and will be
insoluble.[18]

o Conclusion: Insolubility in water, dilute acid, and dilute base classifies 2-
Bromoanthracene as a neutral compound.

» Organic Solvent Solubility: Repeat the general protocol with organic solvents like
Chloroform, DMSO, and Methanol to confirm the reported solubility profile (sparingly to very
slightly soluble).

Visualized Experimental Workflow

The logical progression for determining the acid-base character of an unknown organic
compound via solubility tests is a critical workflow in qualitative analysis.
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Caption: Logical workflow for qualitative organic solubility analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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